Cas no 29488-33-3 (3-cyclopropylthiophene-2-carboxylic acid)

• Product Name: 3-cyclopropylthiophene-2-carboxylic acid
• CAS No: 29488-33-3
• MF: C₈H₈O₂S
• MW: 168.212921142578
• MDL: MFCD13195793
• CID: 4644028
• PubChem ID: 45791351
• Update Time: 2023-03-24

3-cyclopropylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropylthiophene-2-carboxylic acid

• MDL： MFCD13195793
• Inchi： 1S/C8H8O2S/c9-8(10)7-6(3-4-11-7)5-1-2-5/h3-5H,1-2H2,(H,9,10)
• InChI Key： WGKWJMSBCFTXSQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=CC=1C1CC1

Computed Properties

• Exact Mass: 168.025
• Monoisotopic Mass: 168.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2

3-cyclopropylthiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)